![molecular formula C17H24N2O2 B7633704 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide](/img/structure/B7633704.png)
2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide, also known as DBF, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DBF is a cyclic amide that contains a benzofuran ring and an ethylamino group, making it a unique compound with interesting properties.
Mechanism of Action
The mechanism of action of 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide is complex and not fully understood. It has been shown to act as a serotonin transporter inhibitor, increasing the levels of serotonin in the brain and producing antidepressant effects. This compound has also been shown to inhibit the growth and proliferation of cancer cells, possibly by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects, including reducing oxidative stress and inflammation, increasing the levels of neurotransmitters in the brain, and inhibiting the growth and proliferation of cancer cells. This compound has also been shown to have neuroprotective effects, reducing brain damage caused by ischemia and other insults.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide in lab experiments is its unique chemical structure, which allows for the study of its specific properties and mechanisms of action. This compound has also been shown to have low toxicity and good bioavailability, making it a promising candidate for drug development.
One limitation of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to administer in vivo. This compound also has a relatively short half-life, which can limit its effectiveness in certain applications.
Future Directions
There are several future directions for the study of 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide, including:
1. Investigating the potential of this compound as a treatment for other neurological disorders, such as Parkinson's disease and Alzheimer's disease.
2. Studying the mechanisms of action of this compound in cancer cells, and identifying the specific pathways and targets involved.
3. Developing new analogs of this compound with improved solubility and pharmacokinetic properties, to enhance its effectiveness as a drug candidate.
4. Investigating the potential of this compound as a treatment for other conditions, such as inflammation, pain, and metabolic disorders.
Conclusion
In conclusion, this compound is a unique chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound has been shown to have neuroprotective effects, reduce oxidative stress and inflammation, and inhibit the growth and proliferation of cancer cells. This compound has several advantages and limitations for lab experiments, and there are several future directions for its study, including investigating its potential as a treatment for other neurological disorders and developing new analogs with improved properties.
Synthesis Methods
The synthesis of 2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide involves several steps, starting with the preparation of 2-(2-aminoethyl) cyclohexanone, followed by the condensation with 2,3-dihydrobenzofuran-5-carboxaldehyde to form the final product. The synthesis of this compound has been reported in several research papers, and the yield and purity of the compound depend on the reaction conditions and the quality of the starting materials.
Scientific Research Applications
2-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to have neuroprotective effects, reducing brain damage caused by ischemia and oxidative stress. This compound has also been studied as a potential treatment for depression and anxiety, as it acts as a serotonin transporter inhibitor.
In cancer research, this compound has been shown to have anticancer properties, inhibiting the growth and proliferation of cancer cells. This compound has also been studied as a potential treatment for drug-resistant cancer, as it can overcome the resistance mechanisms of cancer cells.
properties
IUPAC Name |
2-[2-(2,3-dihydro-1-benzofuran-5-yl)ethylamino]cyclohexane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O2/c18-17(20)14-3-1-2-4-15(14)19-9-7-12-5-6-16-13(11-12)8-10-21-16/h5-6,11,14-15,19H,1-4,7-10H2,(H2,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEHFJTNBLOHEQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)C(=O)N)NCCC2=CC3=C(C=C2)OCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.